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Introduction

The selection of appropriate materials is a critical consideration in research, and particularly in
drug development, where contact with a wide range of chemical entities is unavoidable.
Materials lacking sufficient chemical resistance can degrade, leading to contamination,
experimental failure, and potential safety hazards.[1] This document provides detailed
application notes on the importance of chemically resistant materials and protocols for their
evaluation, with a focus on standardized testing methods.

In drug discovery and development, the purity of chemical compounds is paramount to ensure
the accuracy of experimental results and the safety and efficacy of potential therapeutics.[2]
The use of materials that do not leach impurities or degrade upon contact with solvents, acids,
bases, or active pharmaceutical ingredients (APIs) is therefore essential.[2] High-performance
polymers such as Polyetheretherketone (PEEK), Polytetrafluoroethylene (PTFE), and
Fluorinated Ethylene Propylene (FEP) are often employed in these demanding environments
due to their broad chemical resistance.[3][4]

Key Considerations for Material Selection

Several factors influence a material's chemical resistance, and these should be carefully
considered during the selection process for any application in a laboratory or drug development
setting.[5][6]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1329491?utm_src=pdf-interest
https://www.bsbedge.com/standard/standard-practices-for-evaluating-the-resistance-of-plastics-to-chemical-reagents/ASTM111250
https://www.usplastic.com/catalog/files/charts/LG%20CC.pdf
https://www.usplastic.com/catalog/files/charts/LG%20CC.pdf
https://www.daichem.co.jp/system/wp-content/themes/daichem2017/pdf/Chemical_resistance_jour.pdf
https://www.researchgate.net/publication/361231798_Selection_and_Role_of_Polymers_for_Designing_of_a_Drug_Carrier
https://tools.thermofisher.com/content/sfs/brochures/D20480.pdf
https://www.e2techtextiles.com/chemical-resistance/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e Chemical Agent and Concentration: The specific chemical or combination of chemicals that
the material will be exposed to is the most critical factor. Higher concentrations of corrosive
agents will generally lead to faster degradation.[5]

o Temperature: The chemical resistance of most materials decreases as temperature
increases.[5] It is crucial to evaluate materials at the expected operating temperatures of the
application.

o Exposure Duration: The length of time a material is in contact with a chemical agent will
significantly impact its performance. Short-term exposure may have negligible effects, while
long-term immersion could lead to material failure.[5]

e Mechanical Stress: The presence of mechanical stress, whether internal to the material or
externally applied, can accelerate chemical attack and lead to environmental stress cracking.

[5]

Commonly Used Chemically Resistant Materials

A variety of materials are utilized in laboratory and pharmaceutical settings due to their high
chemical resistance. The choice of material will depend on the specific application
requirements.

o PEEK (Polyetheretherketone): A high-performance thermoplastic with excellent mechanical
strength and resistance to a broad range of organic and inorganic chemicals.[7] It is often
used in demanding applications such as high-performance liquid chromatography (HPLC)
components.[8] However, it can be attacked by concentrated sulfuric and nitric acids.[8]

o PTFE (Polytetrafluoroethylene): Known for its exceptional chemical inertness, PTFE is
resistant to most acids, bases, and organic solvents.[9] It is widely used for seals, gaskets,
and tubing.

e FEP (Fluorinated Ethylene Propylene): A melt-processable fluoropolymer with chemical
resistance comparable to PTFE.[4] Its transparency makes it suitable for applications like
sight glasses and sample bags.

o Epoxy Resins: Often used for laboratory countertops and coatings due to their high
resistance to a wide range of chemicals, including solvents, acids, and bases.[10]

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://tools.thermofisher.com/content/sfs/brochures/D20480.pdf
https://tools.thermofisher.com/content/sfs/brochures/D20480.pdf
https://tools.thermofisher.com/content/sfs/brochures/D20480.pdf
https://tools.thermofisher.com/content/sfs/brochures/D20480.pdf
https://www.modusadvanced.com/resources/blog/5-key-considerations-when-selecting-polymers-for-medical-device-development
https://www.calpaclab.com/polyetherether-ketone-peek-chemical-compatibility-chart/
https://www.calpaclab.com/polyetherether-ketone-peek-chemical-compatibility-chart/
https://www.ossila.com/pages/peek-vs-ptfe
https://www.researchgate.net/publication/361231798_Selection_and_Role_of_Polymers_for_Designing_of_a_Drug_Carrier
https://eureka.patsnap.com/article/how-to-select-the-best-polymer-for-drug-delivery-systems-in-biopharmaceuticals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Quantitative Data on Chemical Resistance

The following tables provide a summary of the chemical resistance of PEEK and PTFE to a
variety of common laboratory chemicals. The ratings are based on a combination of immersion
testing and industry data.

Table 1: Chemical Resistance of PEEK

Chemical Concentration Temperature (°C) Resistance Rating
Acetic Acid 20% 20 A

Acetic Acid 80% 20 A
Ammonia Gas 200 A
Hydrochloric Acid 37% 20 A
Methanol 100% 20 A
Methylene Chloride 100% 20 C (Swells)
Nitric Acid 50% 20 C

Sodium Hydroxide 50% 100 A

Sulfuric Acid >10% 20 C
Tetrahydrofuran (THF)  100% 20 C (Swells)

Rating Key: A = Excellent (Little to no effect), B = Good (Minor effect, slight corrosion or
discoloration), C = Fair (Moderate effect, not recommended for continuous use), D = Severe
Effect (Not recommended)[11]

Table 2: Chemical Resistance of PTFE
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Chemical Concentration Temperature (°C) Resistance Rating
Aqua Regia 100% 20 A
Bromine 100% 20 A
Chromic Acid >50% 20 A
Fuming Sulfuric Acid 100% 20 A
Hydrofluoric Acid Concentrated 20 A
Nitric Acid >50% 20 A
Sodium Hydroxide Concentrated 20 A
Sulfuric Acid >75% 20 A

Rating Key: A = Excellent (Little to no effect)[9]

Experimental Protocols for Evaluating Chemical
Resistance

The following protocols are based on the widely recognized ASTM D543 standard, "Standard
Practices for Evaluating the Resistance of Plastics to Chemical Reagents."[12][13]

Protocol 1: Immersion Test (ASTM D543, Practice A)

This test is suitable for evaluating the resistance of a material to continuous immersion in a
chemical reagent.

1. Materials and Equipment:

Test specimens of the material (e.g., 75 mm x 25 mm x 3 mm).[12]

Chemical reagents of interest.

Immersion containers with tight-fitting lids.

Analytical balance (accurate to 0.1 mg).
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Micrometer or calipers.
Constant temperature bath or oven.[14]
Personal Protective Equipment (PPE): safety goggles, gloves, lab coat.
. Procedure:
Specimen Preparation:
o Prepare at least five test specimens for each material and chemical combination.[15]
o Clean the specimens with a non-aggressive solvent and dry them thoroughly.
o Measure and record the initial weight and dimensions of each specimen.[15]
Conditioning:

o Condition the specimens at 23 + 2°C and 50 * 5% relative humidity for at least 40 hours
prior to testing, as per ASTM D618.[16]

Immersion:

[¢]

Completely immerse the specimens in the chemical reagent in the immersion containers.
[12]

[¢]

Ensure the specimens are not in contact with each other or the container walls.

[e]

Seal the containers to prevent evaporation of the reagent.[12]

[e]

Place the containers in a constant temperature bath or oven set to the desired test
temperature for a specified duration (e.g., 24, 168, or 720 hours).[17]

Post-Immersion Evaluation:
o After the specified immersion time, carefully remove the specimens from the reagent.

o Rinse the specimens with a suitable solvent to remove the reagent and then dry them.
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o Measure and record the final weight and dimensions of each specimen.

o Visually inspect the specimens for any changes in appearance, such as color change,
swelling, cracking, or crazing.[15]

o Conduct mechanical property testing (e.g., tensile strength, elongation) on the exposed
specimens and a set of unexposed control specimens.[17]

3. Data Analysis:
o Calculate the percentage change in weight and dimensions for each specimen.
o Compare the mechanical properties of the exposed specimens to the control specimens.

¢ Summarize the visual observations.

Troubleshooting Common Issues in Chemical
Resistance Testing

 Inconsistent Results: Ensure accurate and consistent concentrations of chemical reagents.
[12] Calibrate all measuring instruments regularly.

o False Weight Change: Thoroughly clean and dry specimens before and after exposure to
avoid residual reagent or solvent affecting weight measurements.[12]

e Unintended Stress: Handle specimens carefully to avoid introducing mechanical stress that
could influence the results.[12]

Visualization of Workflows and Relationships

To aid in the understanding of the processes involved in material selection and testing, the
following diagrams have been generated.
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Experimental workflow for ASTM D543 immersion testing.
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Logical workflow for selecting chemically resistant materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1329491?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

